1-(2,2-Difluorobenzo[1,3]dioxol-5-ylmethyl)piperazine dihydrochloride

• IUPAC Name: 1-[(2,2-difluoro-1,3-benzodioxol-5-yl)methyl]piperazine;dihydrochloride
• InChI: InChI=1S/C12H14F2N2O2.2ClH/c13-12(14)17-10-2-1-9(7-11(10)18-12)8-16-5-3-15-4-6-16;;/h1-2,7,15H,3-6,8H2;2*1H
• InChI Key: CQRRRQCYIFBXQT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CC2=CC3=C(C=C2)OC(O3)(F)F.Cl.Cl
• Molecular Formula: C12H16Cl2F2N2O2
• Molecular Weight: 329.17 g/mol

Description

1-(2,2-Difluorobenzo[1,3]dioxol-5-ylmethyl)piperazine dihydrochloride, also known as DFBP, is a compound of interest in scientific research due to its many applications. DFBP is a small molecule that can be used to modulate biological activity in a variety of ways. This compound has been studied for its potential to act as an inhibitor, agonist, and antagonist for various biological processes.

Scientific Research Applications

Molecular Structure and Intermolecular Interactions

Research by Mahesha et al. (2019) examines three closely related 1-[(1,3-benzodioxol-5-yl)methyl]-4-(halobenzoyl)piperazines, illustrating different intermolecular interactions despite similar molecular structures. Such studies are essential for understanding how subtle changes in chemical structure can influence molecular behavior and stability, which is crucial for drug design and material science applications (Mahesha et al., 2019).

Antimicrobial Properties

Jadhav et al. (2017) synthesized a series of novel compounds derived from 1-(2,6-difluorobenzyl)-1H-1,2,3-triazole-4-carboxylic acid bearing piperazine carboxamides. These compounds exhibited moderate to good antimicrobial activities against tested Gram-positive, Gram-negative bacterial strains as well as fungal strains. Such research highlights the potential of piperazine derivatives in developing new antimicrobial agents, which is critical given the rising issue of antibiotic resistance (Jadhav et al., 2017).

Biological Evaluation for Pharmaceutical Applications

Research into piperazine derivatives also encompasses their evaluation as potential pharmaceutical agents. For instance, the synthesis and biological evaluation of 1,4-disubstituted piperazines have been explored for their antibacterial activities against resistant strains of Staphylococcus aureus. Such studies are foundational for the development of new drugs that can combat resistant microbial strains, thus addressing a critical need in public health (Shroff et al., 2022).

Chemical Synthesis and Process Improvement

An improved one-pot synthesis method for N-(2,3-dihydrobenzo[1,4]dioxin-2-carbonyl)piperazine, a key intermediate in the preparation of the anti-hypertensive agent Doxazosin, has been described by Ramesh et al. (2006). This research demonstrates the importance of innovative synthesis methods in streamlining the production of pharmaceutical intermediates, which can enhance the efficiency and reduce the cost of drug manufacturing (Ramesh et al., 2006).